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Compound of Interest

Compound Name: 4-Methoxy-4'-nitrobiphenyl

Cat. No.: B1251031 Get Quote

Application Notes & Protocols for 4-Methoxy-4'-
nitrobiphenyl
Section 1: Executive Summary and Hazard
Assessment
4-Methoxy-4'-nitrobiphenyl (CAS No. 2143-90-0) is a biphenyl derivative utilized as an

intermediate in organic synthesis, particularly in the development of novel pharmaceutical

compounds and dyes.[1][2] Its structure, featuring a nitro group and a methoxy group on

separate phenyl rings, imparts specific reactivity but also necessitates stringent safety

protocols.

This document provides a detailed guide for the safe handling, storage, and disposal of 4-
Methoxy-4'-nitrobiphenyl, tailored for professionals in research and drug development. The

primary hazards associated with this compound, as identified through Globally Harmonized

System (GHS) classifications and data from related nitroaromatic compounds, include:

Acute Toxicity: Harmful if swallowed.[2]

Skin Irritation: Causes skin irritation.[2]

Eye Irritation: Causes serious eye irritation.[2]
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Respiratory Irritation: May cause respiratory tract irritation upon inhalation of its dust form.[2]

Due to its nature as a fine powder, the principal routes of exposure are inhalation and dermal

contact.[3] Adherence to the protocols outlined herein is critical to mitigate these risks and

ensure a safe laboratory environment.

Section 2: Physicochemical Properties
A clear understanding of the compound's properties is fundamental to its safe handling. The

key data for 4-Methoxy-4'-nitrobiphenyl are summarized below.

Property Value Source

CAS Number 2143-90-0 [2][4]

Molecular Formula C₁₃H₁₁NO₃ [4][5]

Molecular Weight 229.23 g/mol [2][4]

Appearance
Light yellow to orange

powder/crystal
[2]

Melting Point 110 °C [2]

Boiling Point 376.0±25.0 °C (Predicted) [2]

Solubility
Insoluble in water; soluble in

some organic solvents.[1]
[1]

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered safety approach combining engineering controls and appropriate PPE is

mandatory.[6] The goal is to minimize exposure to below permissible limits by first relying on

facility design and then on personal barriers.

3.1 Engineering Controls: The First Line of Defense The primary engineering control for

handling powdered chemicals is a properly functioning chemical fume hood.[7]
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Chemical Fume Hood: All procedures involving the handling or transfer of 4-Methoxy-4'-
nitrobiphenyl powder must be conducted within a certified chemical fume hood to control

airborne particulates.[6][8] The sash provides a physical barrier and the ventilation system

prevents inhalation exposure.[7]

Ventilated Enclosures: For high-precision weighing where fume hood drafts may affect

balance accuracy, a dedicated exhausted balance enclosure or glove box is the preferred

control method.[3][8]

Emergency Equipment: An eyewash station and a safety shower must be readily accessible

and unobstructed in the immediate work area.[6]

3.2 Personal Protective Equipment (PPE): A Non-Negotiable Barrier The selection of PPE must

be based on a thorough risk assessment. The following are mandatory when handling 4-
Methoxy-4'-nitrobiphenyl:

Eye and Face Protection: Chemical safety goggles conforming to ANSI Z87.1 standards are

required at all times.[6] A face shield should be worn over the goggles during procedures

with a high risk of splashing or dust generation.[6][9]

Hand Protection: Chemical-resistant nitrile gloves are suitable for incidental contact.[10]

Gloves must be inspected for tears or punctures before each use and changed immediately

upon known or suspected contamination.[6][9] Never reuse disposable gloves.

Body Protection: A flame-resistant laboratory coat must be worn and kept fully buttoned to

protect against skin contact.[6][9]

Respiratory Protection: If engineering controls are insufficient or during a large spill cleanup,

a NIOSH-approved respirator with a particulate filter is required.[6][9] All respirator use

requires prior medical clearance and fit-testing.[9]

Section 4: Protocol for Safe Handling and Weighing
This protocol is designed to prevent the generation of dust and minimize operator exposure

during routine handling.

4.1 Preparation
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Designate a specific work area within a chemical fume hood for handling the compound.[3]

Cover the work surface with absorbent, disposable bench paper.[3]

Assemble all necessary equipment (spatulas, weigh boats, containers, etc.) within the fume

hood before introducing the chemical.

Ensure the container of 4-Methoxy-4'-nitrobiphenyl is at room temperature before opening

to prevent moisture condensation.

4.2 Weighing and Transfer

Perform all weighing and transfer operations within the fume hood or a ventilated balance

enclosure.[6][8]

Open the container slowly, facing away from the operator.

Use a dedicated spatula to carefully transfer the required amount of powder to a weigh boat

or receiving vessel. Avoid any actions that could create dust, such as dropping or rapid

scooping.[6]

Keep the stock container tightly sealed when not in use.[11][12]

If preparing a solution, add the solvent to the weighed powder slowly to avoid splashing.

4.3 Post-Handling Decontamination

Wipe down the spatula and any non-disposable equipment with a damp cloth (using a

suitable solvent if necessary). Dispose of the cloth as hazardous waste.

Carefully fold the contaminated bench paper inward and place it in the designated solid

hazardous waste container.

Wipe the work surface within the fume hood with an appropriate cleaning solution.

Remove gloves and lab coat before leaving the work area and wash hands thoroughly with

soap and water.[6][12]
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Section 5: Emergency Spill Management Protocol
Accidental spills must be managed promptly and safely.

Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the immediate spill

area.[6]

Ventilate: Ensure the spill is contained within a fume hood if possible. Increase ventilation.

Don PPE: Before cleanup, don the full required PPE, including respiratory protection.[6]

Contain & Clean:

For a solid spill, do not sweep with a dry brush.[6]

Gently cover the spill with a damp paper towel to avoid raising dust.

Carefully scoop the material and the paper towel into a clearly labeled, sealable container

for hazardous waste.[6]

Decontaminate:

Clean the spill area with soap and water or an appropriate solvent.[6]

Collect all cleaning materials (wipes, gloves, etc.) and place them in the hazardous waste

container.[6]

Report: Report the incident to the laboratory supervisor and the institution's Environmental

Health & Safety (EHS) department.

Section 6: Protocol for Waste Generation and
Disposal
Chemical waste must be handled in a manner that ensures safety and regulatory compliance.

Improper disposal of nitroaromatic compounds can lead to significant environmental

contamination.[13][14]

6.1 Waste Segregation and Collection
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Identify Waste Streams: Establish separate, clearly labeled waste containers for:

Solid Waste: Contaminated PPE, weigh boats, wipes, and residual 4-Methoxy-4'-
nitrobiphenyl.

Liquid Waste: Solutions containing 4-Methoxy-4'-nitrobiphenyl.

Container Selection: Use only chemically compatible, leak-proof containers with secure

screw-top lids.[15]

Labeling: All waste containers must be labeled with the words "Hazardous Waste," the full

chemical name "4-Methoxy-4'-nitrobiphenyl," and a list of all other components and their

approximate concentrations.[15][16]

6.2 Disposal Procedure

Do Not Dispose via Drain or Trash: Under no circumstances should this chemical or its

containers be disposed of in the sanitary sewer or regular trash.[17]

Consolidation: Collect waste in a designated satellite accumulation area within the

laboratory.

Professional Disposal: The final disposal of 4-Methoxy-4'-nitrobiphenyl waste must be

managed by a licensed hazardous waste disposal contractor.[15][18]

Method of Destruction: The standard and required method for disposal of nitroaromatic

compounds is high-temperature incineration at a permitted facility.[13][15][17] This process

ensures complete destruction of the hazardous material.

Section 7: Workflow Visualization
The following diagram outlines the complete lifecycle for the safe use of 4-Methoxy-4'-
nitrobiphenyl in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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